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Compound of Interest

Compound Name:
6-Chloro-3-methoxy-2-

nitropyridine

CAS No.: 1616526-81-8

Cat. No.: B1404804

Get Quote

CAS: 1616526-81-8 Role: Pharmaceutical Intermediate (Kinase Inhibitor Synthesis) Physical

State: Solid (Powder)

Part 1: Executive Safety Summary
Immediate Action Required: Treat this compound as a high-potency sensitizer and irritant. As a

functionalized nitropyridine, it possesses structural motifs (nitro group + chloropyridine core)

that facilitate skin permeation and electrophilic aromatic substitution, making it reactive toward

biological nucleophiles (proteins/DNA).

Critical PPE at a Glance:

Respiratory: Fume hood (Face Velocity > 100 fpm) is mandatory. N95/P100 backup only

outside containment.

Dermal: Double Nitrile gloves (0.11 mm min thickness). Do not use Latex.

Ocular: Chemical splash goggles. Safety glasses are insufficient for powder handling.
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Part 2: Risk Assessment & Hazard Identification
As a Senior Application Scientist, I prioritize the "why" behind the safety protocols. 6-Chloro-3-
methoxy-2-nitropyridine is not just "harmful"; it is a specific type of electrophile.

Structural Hazard Analysis
Nitro Group (

): Increases lipophilicity, enhancing skin absorption. Nitro-aromatics are often
methemoglobinemia inducers if absorbed in significant quantities.

Chloro-Substituent: Activates the pyridine ring for nucleophilic attack. This reactivity is useful

for synthesis but dangerous for biology, as it can alkylate skin proteins, leading to severe

contact dermatitis or sensitization.

Physical Form (Powder): High risk of inhalation and surface contamination via electrostatic

spread.

GHS Classification (Read-Across Strategy)
While specific toxicological data for this isomer is limited, we apply the Precautionary Principle

based on structural analogs (e.g., 2-chloro-3-nitropyridine).
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Hazard Class Category Hazard Statement
Mechanism of
Action

Skin Irritation Cat 2
H315: Causes skin

irritation.[1]

Direct electrophilic

attack on

keratinocytes.

Eye Irritation Cat 2A
H319: Causes serious

eye irritation.

Acidic hydrolysis on

moist mucous

membranes.

STOT-SE Cat 3
H335: May cause

respiratory irritation.[1]

Irritation of upper

respiratory tract via

dust inhalation.

Acute Tox (Oral) Cat 4
H302: Harmful if

swallowed.

Systemic toxicity

typical of

nitropyridines.

Part 3: Personal Protective Equipment (PPE) Matrix
This matrix is designed to create a redundant barrier system.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841273&DocumentType=MSD&DocumentId=841273_SDS_MY_EN.PDF&DocumentUID=17783937&Language=EN&Country=MY&Origin=SERP
https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841273&DocumentType=MSD&DocumentId=841273_SDS_MY_EN.PDF&DocumentUID=17783937&Language=EN&Country=MY&Origin=SERP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1404804?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Component Specification Scientific Rationale

Primary Glove Nitrile (4 mil / 0.1 mm)

Provides physical dexterity.

Change every 30 mins or

immediately upon splash.

Secondary Glove Nitrile (Extended Cuff)

Acts as a permeation barrier.

Nitro compounds can

permeate thin nitrile <15 mins.

The second layer doubles

breakthrough time.

Eye Protection
Chemical Goggles (Indirect

Vent)

Powder particles can bypass

safety glasses. Goggles seal

the ocular cavity against

airborne dust.

Body Protection
Lab Coat (Poly-Cotton or

Tyvek)

Must be buttoned to the neck.

Tyvek sleeves recommended

for scale-up (>10g) to prevent

wrist exposure.

Respiratory
Engineering Control (Fume

Hood)

Primary Defense. Face velocity

must be verified (0.5 m/s). Use

a localized powder weighing

enclosure if available.

Part 4: Operational Protocol: Safe Handling
Workflow
This workflow enforces a "Zero-Contact" policy.

Step 1: Storage & Transport[2]
Storage: Store in a cool, dry place (

recommended for nitropyridines to prevent slow hydrolysis). Keep container tightly sealed.
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Transport: Move container only within a secondary containment bin to prevent floor

contamination if dropped.

Step 2: Weighing & Transfer (Highest Risk Phase)
Static Control: Use an anti-static gun or ionizer bar if the powder is flighty.

Technique:

Place balance inside the fume hood.

Tare the receiving flask before opening the chemical container.

Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination at the wash

station.

Wipe the exterior of the chemical bottle with a damp tissue (solvent-soaked) before

returning it to storage.

Step 3: Reaction Setup
Solvent Addition: Add solvent to the solid slowly. Exotherms are possible if the solvent reacts

(e.g., amines).

Temperature: Monitor internal temperature. Nitropyridines can be thermally unstable; avoid

heating dry solids.

Visualization: Safe Handling Workflow

Storage
(Cool, Dry, Secondary Cont.)

Fume Hood Prep
(Check Velocity >100fpm)Transport in Bin
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(Double Nitrile + Goggles)

Before Entry Weighing
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Decon
(Wipe Bottle, Dispose Spatula)

Immediate

Return Stock
Reaction Setup
(Dissolve Solid)

Proceed

Click to download full resolution via product page

Caption: Logical flow for handling 6-Chloro-3-methoxy-2-nitropyridine, emphasizing

containment and immediate decontamination.
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Part 5: Emergency Response & Decontamination
Spill Response Logic
Minor Spill (<5g):

Alert nearby personnel.

Cover spill with wet paper towels (prevents dust).

Wipe up and place in hazardous waste bag.

Clean area with soap and water (alkaline soap helps deactivate acidic byproducts).

Major Spill (>5g or outside hood):

Evacuate the lab.

Allow dust to settle (15 mins).

Response team enters with N95/P100 respirator and Tyvek suit.

Visualization: Spill Decision Matrix

Spill Detected

Assess Size & Location

Minor (<5g) & In Hood Major (>5g) or Floor

1. Wet Wipe (No Dust)
2. Double Bag
3. Soap Wash

1. Evacuate Area
2. Don Respirator (N95)

3. Chemical Spill Kit
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Caption: Decision tree for spill response, prioritizing respiratory protection for large or

uncontained spills.

Part 6: Waste Disposal Strategy
Self-Validating Disposal System: Never dispose of nitropyridines in general trash. The nitro

group presents a potential explosion hazard if mixed with incompatible solvents (e.g., acetone

+ strong base), and the chloropyridine moiety is ecotoxic.

Waste Stream Contents Protocol

Solid Waste
Contaminated gloves, paper

towels, spatulas.

Double-bag in clear

polyethylene bags. Label as

"Toxic Solid - Nitropyridine".

Liquid Waste
Reaction mother liquors, wash

solvents.

Segregate into "Halogenated

Organic Waste". Do NOT mix

with oxidizing acids

(Nitric/Sulfuric).

Rinsate First rinse of glassware.
Collect in Halogenated Waste.

Do not pour down drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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